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Compound of Interest

Compound Name: Isopropylammonium chloride

Cat. No.: B7854116 Get Quote

Isopropylammonium chloride (IPACl), also known as isopropylamine hydrochloride, is an

organic ammonium salt that has emerged as a compound of significant interest across diverse

scientific fields. While its basic structure is straightforward, its utility extends from being a

critical component in next-generation renewable energy technologies to a valuable

intermediate in the synthesis of complex pharmaceutical agents.[1][2][3] This guide, intended

for researchers, scientists, and drug development professionals, provides a comprehensive

overview of IPACl, detailing its fundamental properties, synthesis, key applications, and safety

protocols. We will explore the causality behind its use in advanced applications, particularly its

role in stabilizing high-performance perovskite solar cells and its function in organic and

medicinal chemistry.

Core Properties: A Quantitative Overview
Understanding the fundamental physicochemical properties of Isopropylammonium Chloride
is the first step in its effective application. The compound is a white to off-white crystalline

powder that is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2]

This necessitates careful handling and storage to maintain its purity and reactivity.

Table 1: Physicochemical Properties of
Isopropylammonium Chloride
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Property Value Source(s)

Chemical Formula C₃H₁₀ClN [1][4][5][6]

Molecular Weight 95.57 g/mol [1][4][7]

IUPAC Name propan-2-ylazanium chloride [4]

CAS Number 15572-56-2 [1][6]

Appearance
White to off-white crystalline

powder
[1][2][3]

Melting Point ~160 °C [1][8]

Solubility Soluble in water [1][2]

Vapor Pressure 608 mmHg at 25°C [1][6]

Chemical Structure
The structure consists of an isopropyl group attached to an ammonium cation, which is ionically

bonded to a chloride anion.
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Caption: General workflow for the synthesis of Isopropylammonium Chloride.

Experimental Protocol: Laboratory-Scale Synthesis
This protocol describes a standard method for producing high-purity IPACl.

Preparation: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 20 mL of

ethanol.

Reaction: In a fume hood, slowly add 5.91 g (0.1 mol) of isopropylamine to the ethanol with

stirring. Cool the flask in an ice bath.
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Acidification: While stirring and maintaining the cool temperature, add 10 mL of concentrated

hydrochloric acid (approx. 0.12 mol) dropwise. A white precipitate will form. The causality for

the dropwise addition and cooling is to control the highly exothermic nature of the acid-base

neutralization, preventing solvent boiling and ensuring safety.

Reflux: Attach a reflux condenser and heat the mixture to reflux for 2 hours to ensure the

reaction goes to completion. [5]5. Isolation: Remove the flask from heat and allow it to cool

to room temperature. Remove the solvent using a rotary evaporator.

Purification: The resulting solid can be recrystallized from a solvent mixture like

ethanol/diethyl ether to achieve higher purity.

Drying: Dry the final crystalline powder under vacuum at 60°C to remove any residual

solvent. [1]

Characterization
Post-synthesis, the product's identity and purity must be verified. Standard characterization

techniques include:

Nuclear Magnetic Resonance (NMR): To confirm the chemical structure and proton

environment. [1]* Fourier-Transform Infrared Spectroscopy (FTIR): To identify characteristic

functional groups, such as the N-H stretches of the ammonium group. [1]* Elemental

Analysis: To verify the elemental composition (C, H, N, Cl) and confirm purity. [1]

Applications in Research and Development
IPACl's unique properties make it a valuable tool in several high-tech and research-intensive

fields.

Perovskite Solar Cells (PSCs)
A primary application of IPACl is in the fabrication of highly efficient and stable perovskite solar

cells. [1]Specifically, it is used as an additive to stabilize the photoactive black α-phase of

formamidinium lead triiodide (FAPbI₃), a leading material for high-performance PSCs. [1][9]

Mechanism of Action: The α-phase of FAPbI₃ is thermodynamically unstable at room

temperature and tends to convert to a non-photoactive yellow δ-phase. The incorporation of
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isopropylammonium (IPA⁺) cations helps to stabilize the desired α-phase. The branched

structure of the IPA⁺ cation is thought to optimize the relaxation of lattice strain in the FAPbI₃

crystal structure. [1]This suppresses the formation of defects and halide migration, which are

key degradation pathways, thereby enhancing both the power conversion efficiency and the

long-term operational stability of the solar cells. [1][10]Studies have shown that PSCs

fabricated with IPACl can achieve efficiencies exceeding 23% and maintain stability for over

1,000 hours under continuous operation. [9][10]
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Conceptual Role of IPA⁺ in Perovskite Lattice
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Caption: IPA⁺ cation stabilizing the FAPbI₃ perovskite structure.
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Pharmaceutical and Organic Synthesis
In the realm of drug development and organic chemistry, IPACl serves as a versatile building

block and reagent. [1][2]* Intermediate in Drug Synthesis: It is employed as a precursor in the

synthesis of more complex active pharmaceutical ingredients (APIs). The ammonium group

can be a handle for further chemical transformations. [1][3]* Salt Formation and API Stability:

IPACl can be used to form stable hydrochloride salts of APIs. This is a common strategy in drug

development to improve the solubility, stability, and bioavailability of a drug substance. The

interaction of the isopropylammonium ion with APIs can lead to more stable formulations. [1]*

Reagent in Chemical Reactions: It participates in nucleophilic substitution reactions where the

chloride ion is displaced. Furthermore, upon reaction with a strong base, it can serve as an in-

situ source of isopropylamine. [1]

Safety, Handling, and Storage
Due to its hazardous properties, strict safety protocols must be followed when working with

Isopropylammonium Chloride.

Table 2: GHS Hazard Information
Hazard Code Description Source(s)

H302 Harmful if swallowed [4][11]

H315 Causes skin irritation [4][8][11]

H319 Causes serious eye irritation [4][8]

H335 May cause respiratory irritation [4][11]

Protocol: Safe Handling and Storage
Adherence to this protocol is critical for minimizing risk in a laboratory environment.

Engineering Controls: Always handle Isopropylammonium Chloride inside a certified

chemical fume hood to avoid inhalation of dust. [12]An eyewash station and safety shower

must be readily accessible.

Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles or a face shield. [8] * Hand Protection:

Wear nitrile or other chemically resistant gloves. Inspect gloves for degradation before

use. [12] * Body Protection: Wear a standard laboratory coat. An apron may be used for

additional protection when handling larger quantities. [12]3. Handling Practices:

Avoid creating dust during weighing and transfer. * Do not eat, drink, or smoke in the

handling area. [12] * Wash hands thoroughly after handling the material. [8]4. Storage:

Store in a tightly sealed container to prevent moisture absorption, as the compound is

hygroscopic. [1][13] * Store in a cool, dry, and well-ventilated area away from incompatible

materials like strong oxidizing agents. * For long-term stability, storage under an inert gas

atmosphere (e.g., argon or nitrogen) is recommended. [1][13]5. Disposal: Dispose of

waste material and contaminated containers in accordance with local, state, and federal

regulations for chemical waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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